1-(Benzo[d][1,3]dioxol-5-yl)cyclopropanecarbonitrile

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)cyclopropane-1-carbonitrile
• InChI: InChI=1S/C11H9NO2/c12-6-11(3-4-11)8-1-2-9-10(5-8)14-7-13-9/h1-2,5H,3-4,7H2
• InChI Key: VWWFPPDVEFZZCF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C#N)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C11H9NO2
• DSSTOX Substance ID: DTXSID80300015
• Molecular Weight: 187.19 g/mol
• CAS RN: 33522-14-4

Description

1-(Benzo[d][1,3]dioxol-5-yl)cyclopropanecarbonitrile (1-BCN) is a cyclopropane-containing heterocyclic compound that has been studied for its potential applications in scientific research. This compound has been found to have a range of interesting properties, including the ability to react with other molecules, and the potential to be used as a drug target. In

Scientific Research Applications

Modulation of ATP-Binding Cassette Transporters for Cystic Fibrosis Treatment

. These transporters play a crucial role in the pathological process of cystic fibrosis, and modulating them can help correct the transport defects associated with the disease. The research suggests that these compounds could be a part of targeted therapies to alleviate the symptoms or possibly treat cystic fibrosis.

Anticancer Activity

. These compounds have shown promising results in inhibiting the growth of cancer cells, including prostate, pancreatic, and acute lymphoblastic leukemia cells, indicating their potential as anticancer agents.

Synthesis of Novel Organic Compounds

The core structure of 1-(Benzo[d][1,3]dioxol-5-yl)cyclopropanecarbonitrile serves as a building block for the synthesis of novel organic compounds. .

Chemical Intermediate in Pharmaceutical Research

Due to its unique chemical structure, this compound is used as an intermediate in the synthesis of more complex pharmaceutical agents. .

Selectivity Between Cancer Cells and Normal Cells

. This selectivity is crucial for the development of anticancer drugs that minimize damage to healthy tissues while targeting cancerous cells.

Controlled Substance Research

Derivatives of 1-(1,3-benzodioxol-5-yl)cyclopropanecarbonitrile have been studied in the context of controlled substances. . This is important for regulatory agencies to classify and control substances to prevent misuse.

Mechanism of Action

Target of Action

The primary targets of 1-(Benzo[d][1,3]dioxol-5-yl)cyclopropanecarbonitrile are ATP-binding cassette transporters . These transporters play a crucial role in the treatment of cystic fibrosis . Additionally, this compound has shown anticancer activity against various cancer cell lines, including prostate (LNCaP), pancreatic (MIA PaCa-2), and acute lymphoblastic leukemia (CCRF-CEM) cells .

Mode of Action

The compound interacts with its targets, causing changes in their function. For instance, in cancer cells, it has been found to cause cell cycle arrest at the S phase and induce apoptosis . This means it stops the cells from dividing and triggers their self-destruction, which can help to control the growth of the cancer.

Biochemical Pathways

The compound affects the biochemical pathways related to cell division and apoptosis. It modulates microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure . This disruption of the cell’s structural integrity leads to cell cycle arrest and apoptosis .

Result of Action

The result of the compound’s action is the inhibition of cell division and the induction of apoptosis in targeted cells . This can lead to a reduction in the size of tumors and potentially halt the progression of diseases like cancer.